Tert-butyl 3-(3-hydroxyazetidin-1-yl)azetidine-1-carboxylate
Cat. No. B1397999
M. Wt: 228.29 g/mol
InChI Key: ZSLMHYPFPADTTJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08173650B2
Procedure details
A 10 mL round-bottomed flask was charged with a solution of 3-oxoazetidine-1-carboxylic acid tert-butyl ester (0.52 g, 3.1 mmol), azetidin-3-ol hydrochloride (0.5 g, 4.6 mmol) and 4 Å molecular sieves (0.7 g) in DCE (8 mL). The reaction mixture was stirred for 7 h at room temperature. Sodium triacetoxyborohydride (1.3 g, 6.13 mmol) was added and the reaction mixture was stirred for 18 h at room temperature. The suspension was filtered through Celite and the filtrate was concentrated in vacuo. The residue was purified by flash chromatography (Si—PPC, MEOH:DCM, gradient 0:100 to 40:60) to give 3-Hydroxy-[1,3′]biazetidinyl-1′-carboxylic acid tert-butyl ester as yellow oil (0.69 g, 99%). 1H NMR (CDCl3, 400 MHz) δ 4.45-4.35 (m, 1H); 3.96 (dd, J=9.3, 6.7 Hz, 2H); 3.74 (dd, J=9.3, 4.5 Hz, 2H); 3.66 (td, J=8.8, 6.7 Hz, 2H); 3.40-3.37 (m, 1H); 3.20 (td, J=8.8, 4.5 Hz, 2H); 1.43 (s, 9H).
Quantity
0.52 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[C:1]([O:5][C:6]([N:8]1[CH2:11][C:10](=O)[CH2:9]1)=[O:7])([CH3:4])([CH3:3])[CH3:2].Cl.[NH:14]1[CH2:17][CH:16]([OH:18])[CH2:15]1.C(O[BH-](OC(=O)C)OC(=O)C)(=O)C.[Na+]>ClCCCl>[C:1]([O:5][C:6]([N:8]1[CH2:11][CH:10]([N:14]2[CH2:17][CH:16]([OH:18])[CH2:15]2)[CH2:9]1)=[O:7])([CH3:4])([CH3:3])[CH3:2] |f:1.2,3.4|
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Inputs
Step One
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Name
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|
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Quantity
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0.52 g
|
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Type
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reactant
|
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Smiles
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C(C)(C)(C)OC(=O)N1CC(C1)=O
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Name
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|
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Quantity
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0.5 g
|
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Type
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reactant
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Smiles
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Cl.N1CC(C1)O
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Name
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Quantity
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8 mL
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Type
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solvent
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Smiles
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ClCCCl
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Step Two
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Name
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|
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Quantity
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1.3 g
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Type
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reactant
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Smiles
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C(C)(=O)O[BH-](OC(C)=O)OC(C)=O.[Na+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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The reaction mixture was stirred for 7 h at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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the reaction mixture was stirred for 18 h at room temperature
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Duration
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18 h
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FILTRATION
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Type
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FILTRATION
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Details
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The suspension was filtered through Celite
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
the filtrate was concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
|
The residue was purified by flash chromatography (Si—PPC, MEOH:DCM, gradient 0:100 to 40:60)
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Outcomes
Product
Details
Reaction Time |
7 h |
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Name
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|
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Type
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product
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Smiles
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C(C)(C)(C)OC(=O)N1CC(C1)N1CC(C1)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.69 g | |
| YIELD: PERCENTYIELD | 99% | |
| YIELD: CALCULATEDPERCENTYIELD | 97.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
